(1-(4-(3,4-dimethylphenoxy)butyl)-1H-benzo[d]imidazol-2-yl)methanol hydrochloride

• IUPAC Name: [1-[4-(3,4-dimethylphenoxy)butyl]benzimidazol-2-yl]methanol;hydrochloride
• InChI: InChI=1S/C20H24N2O2.ClH/c1-15-9-10-17(13-16(15)2)24-12-6-5-11-22-19-8-4-3-7-18(19)21-20(22)14-23;/h3-4,7-10,13,23H,5-6,11-12,14H2,1-2H3;1H
• InChI Key: BAORGXLCJVKHOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCCCCN2C3=CC=CC=C3N=C2CO)C.Cl
• Molecular Formula: C20H25ClN2O2
• Molecular Weight: 360.9 g/mol
• CAS No.: 1052076-49-9

Description

(1-(4-(3,4-dimethylphenoxy)butyl)-1H-benzo[d]imidazol-2-yl)methanol hydrochloride is a potent and selective small molecule inhibitor of the mitochondrial enzyme dihydroorotate dehydrogenase (DHODH). DHODH is a key enzyme in the de novo pyrimidine biosynthesis pathway , catalyzing the fourth step in the production of uridine monophosphate (UMP). By inhibiting DHODH, this compound effectively depletes intracellular pyrimidine pools, which is particularly critical for rapidly proliferating cells such as activated lymphocytes and certain cancer cells. This mechanism underpins its primary research value in two major fields: immunology and oncology. In immunological research, it is utilized to investigate T-cell activation and proliferation, making it a valuable tool for studying autoimmune diseases and the development of immunomodulatory therapies . In oncology, its ability to halt the proliferation of malignant cells by inducing metabolic stress and differentiation is a key area of investigation, with studies exploring its potential against acute myeloid leukemia (AML) and other malignancies. The compound's research utility is further enhanced by its benzimidazole-based chemical structure, which contributes to its high affinity and selectivity for the enzyme's ubiquinone binding site. Researchers employ this inhibitor to dissect the role of pyrimidine metabolism in cellular processes and to evaluate DHODH inhibition as a therapeutic strategy in preclinical models.

Mechanism of Action

Biological Activity

The compound (1-(4-(3,4-dimethylphenoxy)butyl)-1H-benzo[d]imidazol-2-yl)methanol hydrochloride is a benzimidazole derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its antimicrobial properties, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{24}ClN_{3}O_{2}$, with a molecular weight of 357.87 g/mol. The structure features a benzimidazole core with a phenoxy butyl side chain, which is crucial for its biological activity.

Antimicrobial Activity

Recent studies have indicated that benzimidazole derivatives exhibit significant antimicrobial properties. For instance, compounds similar to the one have shown effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for related benzimidazole derivatives have been reported as low as 0.040 μM, indicating potent activity against these pathogens .

Compound	MIC (μM)	Target Organism
3a	<1	Staphylococcus aureus
3b	0.12	Mycobacterium smegmatis
3c	0.040	Escherichia coli

Benzimidazole derivatives are believed to inhibit bacterial growth through multiple mechanisms:

• Inhibition of Cell Wall Synthesis : Some derivatives disrupt the synthesis of peptidoglycan in bacterial cell walls.
• DNA Interaction : They may intercalate into DNA, disrupting replication and transcription processes.
• Enzyme Inhibition : Certain compounds have been identified as inhibitors of farnesyltransferase, an enzyme critical for post-translational modification of proteins involved in cell signaling pathways .

Structure-Activity Relationship (SAR)

The biological activity of benzimidazole derivatives can be significantly influenced by their structural components:

• Substituents : The presence of hydrophobic groups at specific positions on the benzene ring enhances antimicrobial activity.
• Linker Length : Studies suggest that a linker length of three to four carbons between the benzimidazole core and the phenoxy group optimizes activity.
• Electronic Effects : Electron-withdrawing groups at certain positions can increase potency by stabilizing the active form of the compound .

Case Studies

• Study on Antitubercular Activity : A series of phenoxyalkylbenzimidazoles were synthesized and tested for their antitubercular properties. The most potent compounds showed an MIC of 0.040 μM against Mycobacterium tuberculosis, demonstrating the potential for treating resistant strains .
• In Vivo Efficacy : In animal models, certain benzimidazole derivatives exhibited significant antitumor activity. For example, a derivative was shown to reduce tumor growth in mouse models by over 50% when administered at optimal doses .

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Activity
Research has indicated that benzimidazole derivatives exhibit significant antimicrobial properties. The introduction of phenoxyalkyl substituents can enhance the activity against various bacterial strains. For instance, studies on phenoxyalkylbenzimidazoles have shown promising antitubercular activity, suggesting that modifications to the benzimidazole core, such as those found in (1-(4-(3,4-dimethylphenoxy)butyl)-1H-benzo[d]imidazol-2-yl)methanol hydrochloride, may yield compounds with improved efficacy against Mycobacterium tuberculosis .

Anticancer Properties
Benzimidazole derivatives are also being investigated for their anticancer potential. A study highlighted the synthesis of various benzimidazole compounds that exhibited cytotoxic effects on cancer cell lines. The structural modifications introduced by substituents like 3,4-dimethylphenoxy could potentially enhance these effects, making compounds like (1-(4-(3,4-dimethylphenoxy)butyl)-1H-benzo[d]imidazol-2-yl)methanol hydrochloride valuable in cancer therapy .

Structure-Activity Relationship Studies

The structure-activity relationship (SAR) studies of benzimidazole derivatives reveal that specific substitutions can significantly alter biological activity. For example, variations in the phenoxy group and alkyl chain length have been shown to influence the potency and selectivity of these compounds against target pathogens. Table 1 summarizes key findings from SAR studies related to similar compounds.

Compound	Substituent	MIC (µM)	Selectivity Index
Compound A	4-Methyl	0.12	258
Compound B	3,4-Dimethyl	0.040	275
Compound C	4-Chloro	0.55	ND

Table 1: Summary of MIC values and selectivity indices for various benzimidazole derivatives.

Case Studies

Case Study: Antitubercular Activity
In a study focusing on the antitubercular activity of phenoxyalkylbenzimidazoles, compounds were synthesized and evaluated for their minimum inhibitory concentration (MIC) against Mycobacterium tuberculosis. The study concluded that specific modifications led to enhanced activity compared to standard treatments .

Case Study: Anticancer Efficacy
Another research effort examined the anticancer properties of a series of benzimidazole derivatives, including those with phenoxy substituents. The results indicated that certain derivatives exhibited selective cytotoxicity towards cancer cells while sparing normal cells, highlighting their potential as chemotherapeutic agents .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structurally related benzimidazole derivatives and their distinguishing features:

Compound Name / ID (CAS)	Substituents	Key Structural Differences vs. Target Compound	Molecular Weight (g/mol)	Synthesis Highlights	Reference ID
(1-(4-(4-Methoxyphenoxy)butyl)-1H-benzo[d]imidazol-2-yl)methanol (853752-93-9)	4-Methoxyphenoxybutyl (electron-donating OCH3) vs. 3,4-dimethylphenoxybutyl	Methoxy vs. methyl groups on phenoxy; similar chain length	~370*	Likely via alkylation of 2-hydroxymethylbenzimidazole with 4-methoxyphenoxybutyl chloride
4-Phenyl-1-(3,4-dichlorobenzyl)-1H-benzo[d]imidazol-2-amine (27)	3,4-Dichlorobenzyl (electron-withdrawing Cl) and 2-amine	Dichlorobenzyl vs. dimethylphenoxybutyl; amine vs. hydroxymethyl	~351	Alkylation of benzimidazole-2-amine with 3,4-dichlorobenzyl chloride in ethanol
N-(4-(1H-Benzo[d]imidazol-2-yl)phenyl)-2-methoxybenzamide (2)	2-Methoxybenzamide linked to benzimidazole	Aromatic amide vs. hydroxymethyl; no alkyl chain	~384	Coupling of benzimidazole-aniline with 2-methoxybenzoyl chloride
4-Chloro-1-(3,4-dichlorobenzyl)-1H-benzo[d]imidazol-2-amine (24)	Trihalogenated (Cl) substituents	Multiple Cl atoms vs. methyl groups; amine vs. hydroxymethyl	~356	Alkylation followed by purification via flash chromatography

*Calculated from molecular formula.

Key Comparative Insights:

Substituent Effects on Physicochemical Properties: The 3,4-dimethylphenoxy group in the target compound increases lipophilicity compared to methoxy (CAS 853752-93-9) or halogenated analogs (e.g., compound 27). However, the hydrochloride salt counterbalances this by improving aqueous solubility .

Synthetic Methodologies: The target compound likely shares synthetic steps with CAS 853752-93-9 (alkylation of benzimidazole with substituted phenoxybutyl halides). However, purification via flash column chromatography (common in analogs ) is critical due to the complexity of multi-substituted benzimidazoles.

Biological Relevance :

• While biological data for the target compound is absent in the evidence, structurally similar compounds (e.g., compound 27 with dichlorobenzyl groups) show activity as kinase inhibitors or antimicrobial agents . The hydroxymethyl group in the target may facilitate hydrogen bonding with biological targets, akin to the amide in compound 2 .

Q & A

Q. What are the key considerations for synthesizing (1-(4-(3,4-dimethylphenoxy)butyl)-1H-benzo[d]imidazol-2-yl)methanol hydrochloride?

The synthesis involves multi-step organic reactions, including:

• Nucleophilic substitution to attach the 3,4-dimethylphenoxybutyl chain to the benzimidazole core.
• Hydroxymethylation at the 2-position of benzimidazole using formaldehyde or equivalent reagents under basic conditions.
• Salt formation with hydrochloric acid to improve solubility and stability. Critical parameters include temperature control (e.g., 60–80°C for coupling reactions), solvent selection (e.g., DMF or acetonitrile for polar intermediates), and purification via column chromatography or recrystallization .

Q. How should researchers characterize the purity and structural integrity of this compound?

Use a combination of:

• HPLC with a C18 column and mobile phase (e.g., methanol/buffer at pH 4.6) to assess purity (>95% recommended) .
• NMR spectroscopy (¹H and ¹³C) to confirm substitution patterns, particularly the benzimidazole C2-methanol group and phenoxybutyl linkage.
• Mass spectrometry (HRMS) for molecular weight validation.
• Melting point analysis (compare to literature values for analogous compounds, e.g., 107–111°C for related imidazole derivatives) .

Q. What safety protocols are essential during handling and storage?

• Storage : Keep in sealed glass containers at 2–8°C, protected from light and moisture to prevent hydrolysis of the imidazole ring .
• Handling : Use PPE (nitrile gloves, lab coat, goggles) and work in a fume hood to avoid inhalation or skin contact. In case of spills, collect with inert absorbents and dispose as hazardous waste .

Advanced Research Questions

Q. How can reaction yields be improved during the coupling of 3,4-dimethylphenoxybutyl to the benzimidazole core?

• Catalyst optimization : Use Pd(OAc)₂ or CuI for Ullmann-type couplings, which enhance regioselectivity .
• Solvent effects : Polar aprotic solvents (e.g., DMF) stabilize transition states in SN2 reactions.
• Protecting groups : Temporarily protect the benzimidazole nitrogen with Boc groups to prevent side reactions .
• Kinetic monitoring : Track reaction progress via TLC or in situ IR to terminate at peak yield .

Q. What analytical methods resolve contradictions in reported solubility or stability data?

• Dynamic solubility profiling : Use shake-flask methods with varying pH (1–7.4) and solvents (e.g., PBS, DMSO) to identify discrepancies caused by polymorphic forms .
• Accelerated stability studies : Expose the compound to heat (40°C), humidity (75% RH), and UV light for 4 weeks, then analyze degradation products via LC-MS .
• Cross-validate data : Compare results with structurally similar compounds (e.g., 1-(4-fluorophenyl)-2-(1H-imidazol-1-yl)-ethanol) to identify trends in hydrolytic susceptibility .